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Compound of Interest

Compound Name: 4-tert-Butylbenzenesulfonamide

Cat. No.: B193189

An In-depth Technical Guide to 4-tert-
Butylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-tert-butylbenzenesulfonamide. The information is curated for researchers,
scientists, and professionals in drug development who may utilize this compound as a synthetic
intermediate or encounter it as a related impurity. All quantitative data is summarized in
structured tables for ease of reference, and detailed experimental protocols for its synthesis are
provided.

Core Physical and Chemical Properties

4-tert-Butylbenzenesulfonamide, also known by synonyms such as 4-(1,1-

Dimethylethyl)benzenesulfonamide and p-tert-butylbenzenesulfonamide, is a white to off-white
solid crystalline powder.[1][2] Its chemical structure consists of a benzene ring substituted with
a tert-butyl group and a sulfonamide group at the para position.[3] This compound is a notable
intermediate and a degradation impurity of the endothelin receptor antagonist, Bosentan.[1][3]

Table 1: Physical Properties of 4-tert-
Butylbenzenesulfonamide
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Property Value Source(s)
White to off-white solid/powder

Appearance [1][2](3]
to crystal

Melting Point 136-142 °C [11[21[31[4]

Boiling Point (Predicted)

337.2+35.0°C

[1]3]

Density (Predicted) 1.152 + 0.06 g/cm3 [1]
Slightly soluble in Chloroform,

Solubility Sparingly soluble in Ethyl [1][3]
Acetate

pKa (Predicted) 10.22 £ 0.10 [11[3]

ble 2: Chemical Identifi | Molecul :

Property Value Source(s)
Molecular Formula C10H15NO2S [31141[5]
Molecular Weight 213.3 g/mol [31[6]1[7]
CAS Number 6292-59-7 [3][5][6]
4-tert-
IUPAC Name _ [51[6]
butylbenzenesulfonamide
CC(C)
SMILES (C)C1=CC=C(C=C1)S(=0) [4]

(=O)N

Experimental Protocols

The synthesis of 4-tert-butylbenzenesulfonamide can be achieved through various routes.

Below are detailed protocols for two common laboratory-scale methods.

Protocol 1: Synthesis from 4-(tert-Butyl)benzenesulfonyl

Chloride
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This method involves the reaction of 4-(tert-butyl)benzenesulfonyl chloride with concentrated
ammonia.

Materials:

o 4-(tert-butyl)benzenesulfonyl chloride
» Dichloromethane

e Concentrated ammonia solution

e Round bottom flask

e Magnetic stirrer

» Rotary evaporator

e Brinell funnel

Procedure:

e Add a solution of 4-(tert-butyl)benzenesulfonyl chloride (2.30 g, 10.0 mmol) in
dichloromethane (100 mL) to a 500 mL round bottom flask at 0 °C.[1]

e Slowly add concentrated ammonia (50 mL, 100 mmol, 10 equivalents) to the flask.[1]

 Allow the reaction mixture to gradually warm to room temperature and stir continuously for
20 hours.[1]

e Upon completion of the reaction, remove the solvent by evaporation under reduced pressure
using a rotary evaporator.[1]

« Filter the resulting slurry through a Brinell funnel to isolate the solid product.[1]

e The process should yield 4-(tert-butyl)benzenesulfonamide as a white solid (1.60 g, 75%
yield).[1]

Protocol 2: Synthesis from Benzenesulfonamide
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This alternative synthesis route involves the reaction of benzenesulfonamide with a tert-
butylating agent, such as tert-butyl acrylate or tert-butyl propionate, in the presence of a
catalyst.[3]

Materials:

e Benzenesulfonamide

« tert-Butyl acrylate or tert-butyl propionate

e Hafnium or Zirconium tetrachloride (catalyst)

o N-methyl pyrrolidone (solvent)

o Reflux apparatus

e High-Performance Liquid Chromatography (HPLC) for monitoring
 Filtration apparatus

Procedure:

 In a suitable reaction vessel, dissolve benzenesulfonamide in N-methyl pyrrolidone.[3]
o Add tert-butyl acrylate or tert-butyl propionate to the solution.[3]

« Introduce a catalytic amount of hafnium or zirconium tetrachloride.[3]

o Heat the reaction mixture to approximately 150°C under reflux conditions.[3]

e Monitor the progress of the reaction using HPLC to ensure the complete conversion of the
starting materials.[3]

e Once the reaction is complete, cool the mixture and filter to remove any solid byproducts.[3]

« |solate the product through decompression and desolventization to yield high-purity 4-tert-
butylbenzenesulfonamide.|[3]
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Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 4-tert-
butylbenzenesulfonamide from 4-(tert-butyl)benzenesulfonyl chloride as described in
Protocol 1.

Synthesis Workflow of 4-tert-Butylbenzenesulfonamide

Click to download full resolution via product page

Caption: Synthesis of 4-tert-Butylbenzenesulfonamide Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-tert-Butylbenzenesulfonamide | 6292-59-7 [chemicalbook.com]

o 2. Kemphar International - 4-Tert Butyl benzene Sulphonamide [kemphar.com]

3. nbinno.com [nbinno.com]

o 4. 4-tert-Butylbenzenesulfonamide 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

e 5. 4-tert-Butylbenzenesulfonamide | C10H15NO2S | CID 222872 - PubChem
[pubchem.ncbi.nim.nih.gov]

6. escientificsolutions.com [escientificsolutions.com]

7. scbt.com [scbt.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.benchchem.com/product/b193189?utm_src=pdf-body-img
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.benchchem.com/product/b193189?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4406783.htm
https://www.kemphar.com/products/4-tert-butyl-benzene-sulphonamide
https://www.nbinno.com/?news/gp-4-tert-butylbenzenesulfonamide-comprehensive-overview-and-applications
https://www.fishersci.ca/shop/products/4-tert-butylbenzenesulfonamide-tci-america/b38375g
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylbenzenesulfonamide
https://escientificsolutions.com/product/4-tert-butylbenzenesulfonamide/
https://www.scbt.com/p/4-tert-butylbenzenesulfonamide-6292-59-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [4-tert-Butylbenzenesulfonamide physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193189#4-tert-butylbenzenesulfonamide-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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